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Compound of Interest

Compound Name: ULTREZ 10

CAS No.: 195739-91-4

Cat. No.: B1181463

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ULTREZ™ 10, a

carbomer-type polymer, in the development of ophthalmic drug delivery systems. Detailed

protocols for formulation preparation, characterization, and performance testing are provided to

guide researchers in utilizing this versatile excipient for creating effective and stable ocular

formulations.

Introduction to ULTREZ™ 10 in Ophthalmic
Formulations
ULTREZ™ 10 is a high molecular weight, cross-linked polyacrylic acid polymer.[1][2][3][4] In

ophthalmology, it is a preferred excipient due to its ability to form clear, viscous gels at low

concentrations, enhancing the residence time of formulations on the ocular surface and

improving drug bioavailability.[5][6][7] Its key properties relevant to ophthalmic delivery systems

include:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1181463#bc-rfq
https://www.researchgate.net/figure/scosity-of-gel-of-batches-F1-F13-at-non-physiological-25-C-and-at-physiological-pH_fig2_316063834
https://www.lubrizol.com/solutions/products/pharmaceuticals/detail-pages/carbopol-ultrez-10-nf-polymer
https://www.ulprospector.com/en/na/PersonalCare/Detail/76/3758/CarbopolUltrez-10-polymer
https://www.lubrizol.com/solutions/products/beauty/detail-pages/carbopol-ultrez-10-polymer
https://www.imcd.co.uk/product/carbopol-ultrez-10-nf/01t6900000AXo7KAAT
https://pmc.ncbi.nlm.nih.gov/articles/PMC8482217/
https://ijper.org/sites/default/files/IndJPhaEdRes_53_4_654_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rheology Modification: ULTREZ™ 10 imparts high viscosity to aqueous solutions, which is

crucial for prolonging contact time with the eye.[4][5] The polymer exhibits pseudoplastic

(shear-thinning) behavior, meaning the viscosity decreases under the shear stress of

blinking, improving comfort upon instillation, and increases at rest to ensure retention.[1][8]

Mucoadhesion: The carboxylic acid groups in the polymer chain allow for hydrogen bonding

with the mucin layer of the tear film, leading to strong mucoadhesive properties.[5][9] This

adhesion further extends the duration the formulation remains on the eye's surface.

Sustained Drug Release: The gel matrix formed by ULTREZ™ 10 can act as a reservoir for

the incorporated active pharmaceutical ingredient (API), providing a sustained release

profile.[10]

Optical Clarity: Formulations prepared with ULTREZ™ 10 can be highly transparent, which is

a critical requirement for ophthalmic products to avoid blurred vision.[3][11]

Safety and Biocompatibility: Carbomers like ULTREZ™ 10 have a long history of safe use in

ophthalmic preparations and are known for their low irritation potential.[2]

Formulation Development of ULTREZ™ 10
Ophthalmic Gels
General Formulation Protocol
This protocol outlines the basic steps for preparing a simple ULTREZ™ 10 ophthalmic gel. The

concentration of ULTREZ™ 10 can be varied, typically ranging from 0.1% to 0.5% w/w, to

achieve the desired viscosity.[12]

Materials:

ULTREZ™ 10 NF polymer

Purified water

Neutralizing agent (e.g., 0.1 N Sodium Hydroxide, Triethanolamine)

Isotonicity agent (e.g., Mannitol, Sodium Chloride)[11]
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Preservative (if for multi-dose use)

Active Pharmaceutical Ingredient (API)

Equipment:

Analytical balance

pH meter

Overhead stirrer or magnetic stirrer

Beakers and other standard laboratory glassware

Autoclave for sterilization

Protocol:

Dispersion: Slowly sprinkle the required amount of ULTREZ™ 10 powder into a vortex of

vigorously stirred purified water. Continue stirring until the polymer is fully dispersed and

hydrated. Avoid clumping.

API Incorporation: If the API is water-soluble, dissolve it in a separate portion of purified

water and then add it to the polymer dispersion. If the API is not water-soluble, it may need

to be incorporated as a suspension after the gel is formed.

Isotonicity Adjustment: Dissolve the isotonicity agent in the dispersion. Ophthalmic solutions

should be isotonic with tear fluid (approximately 280-320 mOsm/kg).[13]

Neutralization: While continuously stirring, slowly add the neutralizing agent dropwise to the

dispersion. This will cause the polymer to uncoil and the viscosity to increase, forming a gel.

Monitor the pH and adjust it to the desired range for ophthalmic formulations (typically pH

6.8-7.4).[8]

Preservative Addition: If required, add the preservative at this stage.

Final Volume Adjustment: Add purified water to reach the final target volume and stir until a

homogenous gel is formed.
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Sterilization: Sterilize the final formulation, for example, by autoclaving. Note that the

viscosity of the gel may decrease after autoclaving, so this should be accounted for during

formulation development.[11]

Experimental Workflow for Formulation
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Start: Define Formulation Requirements
(API, Target Viscosity, pH)

1. Polymer Dispersion
ULTREZ™ 10 in Purified Water

2. API Incorporation
Add soluble API or prepare for suspension

3. Isotonicity Adjustment
Add Mannitol or NaCl

4. Neutralization
Add NaOH or TEA to target pH

(Gel Formation)

5. Preservative Addition
(If required)

6. Final Volume Adjustment
Add water and homogenize

7. Sterilization
Autoclave the final formulation

End: Ophthalmic Gel Formulation

Click to download full resolution via product page

Workflow for preparing an ULTREZ™ 10 ophthalmic gel.
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Characterization of ULTREZ™ 10 Ophthalmic Gels
Viscosity Measurement
Objective: To determine the rheological properties of the formulated gel, which are critical for its

performance.

Equipment: Rotational viscometer or rheometer (e.g., Brookfield viscometer, cone and plate

rheometer).

Protocol:

Place a suitable amount of the gel sample in the viscometer cup.

Allow the sample to equilibrate to a controlled temperature (e.g., 25°C or 34°C to simulate

ocular surface temperature).

Measure the viscosity at various shear rates (e.g., ranging from 0.1 to 100 s⁻¹) to

characterize the shear-thinning behavior.

For a simple viscosity check, a single point measurement can be taken at a specific shear

rate.

Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

Quantitative Data on Viscosity
The viscosity of Carbopol gels is influenced by the polymer concentration and the pH of the

formulation.
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Carbopol
Concentration (%
w/w)

pH
Viscosity (cP) at
low shear rate

Reference

0.1 - 0.5 4.0 - 7.0

Varies significantly

with pH and

concentration

[14]

0.5 6.0 ~6000 [8]

1.0 6.0 ~12000 [8]

2.0 6.0 ~20000 [8]

3.0 6.0 >20000 [8]

Note: Viscosity values are approximate and can vary based on the specific formulation and

measurement conditions.

In Vitro Drug Release Testing
Objective: To evaluate the rate and extent of drug release from the ophthalmic gel.

Equipment: Franz diffusion cell apparatus.[15][16][17][18]

Protocol:

Membrane Preparation: A synthetic membrane (e.g., cellulose acetate, polysulfone) or a

biological membrane (e.g., excised cornea) is placed between the donor and receptor

compartments of the Franz diffusion cell.

Receptor Medium: The receptor compartment is filled with a suitable medium that mimics

tear fluid (e.g., simulated lacrimal fluid, phosphate-buffered saline at pH 7.4). The medium

should be maintained at a constant temperature (e.g., 34°C ± 0.5°C) and stirred

continuously.[18]

Sample Application: A precise amount of the ophthalmic gel is placed on the membrane in

the donor compartment.
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Sampling: At predetermined time intervals, samples are withdrawn from the receptor

compartment and replaced with an equal volume of fresh receptor medium to maintain sink

conditions.

Analysis: The concentration of the drug in the collected samples is determined using a

validated analytical method, such as UV-Vis spectrophotometry or HPLC.[17][18]

Data Analysis: The cumulative amount of drug released is plotted against time to determine

the release profile. The release kinetics can be fitted to various mathematical models (e.g.,

zero-order, first-order, Higuchi) to understand the release mechanism.[19]

Experimental Workflow for In Vitro Drug Release
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Start: Prepare Franz Diffusion Cell

1. Mount Membrane
(Synthetic or Biological)

2. Fill Receptor Compartment
(Simulated Tear Fluid, 34°C)

3. Apply Gel to Donor Compartment

4. Withdraw Samples at Intervals

5. Analyze Drug Concentration
(UV-Vis or HPLC)

6. Plot Cumulative Release vs. Time

End: Determine Drug Release Profile

Click to download full resolution via product page

Workflow for in vitro drug release testing.

Mucoadhesion Studies
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Objective: To quantify the mucoadhesive strength of the formulation, which is indicative of its

residence time on the ocular surface.

Method 1: Rheological Synergy

Prepare a mucin dispersion (e.g., 5-15% w/w in simulated tear fluid).[20]

Measure the viscosity of the ULTREZ™ 10 gel (η_gel) and the mucin dispersion (η_mucin)

separately.

Mix the gel and the mucin dispersion (e.g., in a 1:1 ratio) and measure the viscosity of the

mixture (η_mix).

Calculate the rheological synergy (Δη) using the following equation: Δη = η_mix - (η_gel +

η_mucin).

A positive value of Δη indicates a mucoadhesive interaction.

Method 2: Tensile Test

A piece of mucosal tissue (e.g., from a porcine eye) is secured to a holder.

A defined amount of the gel is applied to the mucosal surface.

Another surface (e.g., a probe of a texture analyzer) is brought into contact with the gel.

After a set contact time, the surfaces are separated at a constant speed.

The force required to detach the surfaces (force of detachment) and the work of adhesion

(area under the force-distance curve) are measured as indicators of mucoadhesive strength.

Mechanism of Mucoadhesion
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ULTREZ™ 10 Gel Mucin Layer of Tear Film
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in Polymer Chains
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Proton Donors
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Mucoadhesion
(Prolonged Ocular Residence Time)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.researchgate.net/publication/6172127_Rheological_study_of_binary_gels_with_Carbopol_Ultrez_10_and_hyaluronic_acid
https://pubmed.ncbi.nlm.nih.gov/1561228/
https://pubmed.ncbi.nlm.nih.gov/1561228/
https://pubmed.ncbi.nlm.nih.gov/1561228/
https://www.researchgate.net/publication/11022693_Systematic_study_of_the_flow_behaviour_and_mechanical_properties_of_CarbopolR_Ultrez_10_hydroalcoholic_gels
https://patents.google.com/patent/US6610318B1/en
https://patents.google.com/patent/US6610318B1/en
https://www.researchgate.net/publication/238144927_Rheological_Study_of_Binary_Gels_with_CarbopolR_UltrezTM_10_and_Hyaluronic_Acid
https://www.researchgate.net/figure/n-vitro-drug-release-by-Franz-diffusion-cell_fig1_311081621
https://www.researchgate.net/publication/316563281_In_vitro_release_testing_method_development_for_ophthalmic_ointments
https://juniperpublishers.com/gjpps/GJPPS.MS.ID.555758.php
https://pdfs.semanticscholar.org/fd1a/e0b303b6f4e5204163943ad946c05bc6149e.pdf
https://pubmed.ncbi.nlm.nih.gov/24894544/
https://pubmed.ncbi.nlm.nih.gov/24894544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6161121/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6161121/
https://www.benchchem.com/product/b1181463/docs#application-notes-and-protocols-for-ultrez-10-in-ophthalmic-delivery-systems
https://www.benchchem.com/product/b1181463/docs#application-notes-and-protocols-for-ultrez-10-in-ophthalmic-delivery-systems
https://www.benchchem.com/product/b1181463/docs#application-notes-and-protocols-for-ultrez-10-in-ophthalmic-delivery-systems
https://www.benchchem.com/product/b1181463/docs#application-notes-and-protocols-for-ultrez-10-in-ophthalmic-delivery-systems
https://www.benchchem.com/product/b1181463?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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